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Compound of Interest

Compound Name: Allo-aca

Cat. No.: B12418216 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Allo-aca is a potent and specific synthetic peptide antagonist of the leptin receptor (ObR).[1][2]

As a peptidomimetic of leptin, Allo-aca effectively blocks leptin-induced signaling pathways in

various in vitro and in vivo models, making it a valuable tool for studying the roles of leptin in

physiological and pathological processes, including cancer and angiogenesis.[1][3][4] These

application notes provide detailed protocols for the dissolution and preparation of Allo-aca for

use in cell culture experiments.

Properties of Allo-aca
A summary of the key chemical and physical properties of Allo-aca is provided in the table

below.
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Property Value Reference

Molecular Formula C48H75N13O15 [2][5]

Molecular Weight 1074.19 g/mol [2][5]

Sequence
H-alloThr-Glu-Nva-Val-Ala-

Leu-Ser-Arg-Aca-NH2
[4][6]

Purity ≥99% [7]

Appearance Lyophilized powder

Solubility and Storage
Proper dissolution and storage of Allo-aca are critical for maintaining its biological activity.

Solvent Solubility
Special
Instructions

Reference

DMSO 50 mg/mL (46.55 mM)

Requires sonication.

Use freshly opened,

anhydrous DMSO as

it is hygroscopic.

[1][5]

Water 50 mg/mL (46.55 mM) Requires sonication. [1][2][5]

Storage of Stock Solutions:

-80°C: Up to 6 months.

-20°C: Up to 1 month.

It is recommended to store Allo-aca in sealed containers, protected from moisture.[1]

Mechanism of Action and Signaling Pathways
Allo-aca functions by binding to the leptin receptor and inhibiting the downstream signaling

cascades typically activated by leptin. This antagonistic activity has been shown to impact
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several key cellular pathways involved in cell proliferation, migration, and survival.

The primary signaling pathways inhibited by Allo-aca include:

JAK/STAT3 Pathway: Inhibition of leptin-induced STAT3 phosphorylation is a key

mechanism.[3]

MAPK/ERK1/2 Pathway: Allo-aca can reduce the phosphorylation of ERK1/2.[3][6]

PI3K/AKT Pathway: The activation of AKT, a crucial survival signal, is also attenuated by

Allo-aca.[3]
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Figure 1: Allo-aca's mechanism of action, blocking leptin-induced signaling pathways.
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Experimental Protocols
Preparation of a 10 mM Allo-aca Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution, which can be further diluted

to working concentrations.

Materials:

Allo-aca powder

Anhydrous DMSO

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (water bath or probe)

Procedure:

Equilibrate the vial of Allo-aca powder to room temperature before opening to prevent

condensation.

Briefly centrifuge the vial to ensure all the powder is at the bottom.

To prepare a 10 mM stock solution, add the appropriate volume of DMSO. For example, to 1

mg of Allo-aca (MW: 1074.19 g/mol ), add 93.09 µL of DMSO.[5]

Vortex the solution for 1-2 minutes to aid dissolution.

Sonicate the solution for 10-15 minutes in a water bath sonicator to ensure complete

dissolution.[1][5]

Visually inspect the solution to ensure there are no visible particles.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.
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Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).[1]

Preparation of Working Solutions for Cell Culture
Materials:

10 mM Allo-aca stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Procedure:

Thaw a single aliquot of the 10 mM Allo-aca stock solution at room temperature.

Perform serial dilutions of the stock solution in sterile cell culture medium to achieve the

desired final concentration. Note: It is crucial to perform dilutions in a stepwise manner to

ensure accuracy, especially for picomolar and nanomolar concentrations.

The final concentration of DMSO in the cell culture medium should be kept to a minimum

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. Prepare a vehicle control with the

same final concentration of DMSO.

Gently mix the final working solution before adding it to your cell cultures.
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Figure 2: Workflow for the preparation and use of Allo-aca in cell culture experiments.
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In Vitro Applications and Recommended
Concentrations
Allo-aca has been utilized in a variety of in vitro assays to study its antagonistic effects on

leptin-mediated cellular responses. The optimal concentration of Allo-aca will vary depending

on the cell type and the specific experimental conditions. Below are some reported effective

concentrations for different cell lines.

Cell Line Assay
Effective
Concentration

Outcome Reference

MDA-MB-231

(Triple-Negative

Breast Cancer)

Proliferation

Assay
50 pM

Inhibition of

leptin-induced

proliferation.

[1][5]

MCF-7

(Estrogen-

Receptor

Positive Breast

Cancer)

Proliferation

Assay
IC50 of 200 pM

Inhibition of

leptin-induced

proliferation.

[1][5]

RF/6A (Retinal

Endothelial

Cells)

Proliferation,

Chemotaxis, and

Chemokinesis

Assays

100 - 250 nmol/L

Reduction of

VEGF-induced

proliferation and

migration.

[6]

BCE (Corneal

Endothelial

Cells)

Proliferation

Assay
100 - 250 nmol/L

Reduction of

VEGF-induced

proliferation.

[6]

K-562 (Chronic

Myeloid

Leukemia)

Proliferation

Assay
Picomolar range

Retained anti-

proliferative

activity.

[8]

Important Considerations
Vehicle Control: Always include a vehicle control (cell culture medium with the same final

concentration of DMSO) in your experiments to account for any effects of the solvent.
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Hygroscopic Nature of DMSO: Use fresh, high-quality, anhydrous DMSO for preparing stock

solutions as DMSO is hygroscopic and absorbed water can affect the solubility and stability

of the peptide.[1]

Aqueous Stock Solutions: If water is used as the solvent for the stock solution, it is

recommended to sterile filter the solution through a 0.22 µm filter before use and storage.[1]

Peptide Stability: Allo-aca has a relatively short half-life in serum (decomposes within 30

minutes in human serum).[8][9] This should be considered in the experimental design,

particularly for long-term culture experiments.

Cell Line Specificity: The expression levels of the leptin receptor can vary significantly

between different cell lines. It is advisable to confirm ObR expression in your cell line of

interest before conducting experiments with Allo-aca.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. abmole.com [abmole.com]

3. Designer peptide antagonist of the leptin receptor with peripheral antineoplastic activity -
PubMed [pubmed.ncbi.nlm.nih.gov]

4. Leptin-Activity Modulators and Their Potential Pharmaceutical Applications - PMC
[pmc.ncbi.nlm.nih.gov]

5. file.medchemexpress.eu [file.medchemexpress.eu]

6. Frontiers | Designer Leptin Receptor Antagonist Allo-aca Inhibits VEGF Effects in
Ophthalmic Neoangiogenesis Models [frontiersin.org]

7. biocompare.com [biocompare.com]

8. The designer leptin antagonist peptide Allo-aca compensates for short serum half-life with
very tight binding to the receptor - PubMed [pubmed.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.medchemexpress.com/allo-aca.html
https://www.medchemexpress.com/allo-aca.html
https://www.benchchem.com/product/b12418216?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/24366600/
https://www.researchgate.net/publication/259456441_The_designer_leptin_antagonist_peptide_Allo-aca_compensates_for_short_serum_half-life_with_very_tight_binding_to_the_receptor
https://www.benchchem.com/product/b12418216?utm_src=pdf-body
https://www.benchchem.com/product/b12418216?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/allo-aca.html
https://www.abmole.com/products/allo-aca.html
https://pubmed.ncbi.nlm.nih.gov/23567149/
https://pubmed.ncbi.nlm.nih.gov/23567149/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8301849/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8301849/
https://file.medchemexpress.eu/batch_PDF/HY-P3212/Allo-aca-DataSheet-MedChemExpress.pdf
https://www.frontiersin.org/journals/molecular-biosciences/articles/10.3389/fmolb.2016.00067/full
https://www.frontiersin.org/journals/molecular-biosciences/articles/10.3389/fmolb.2016.00067/full
https://www.biocompare.com/11119-Chemicals-and-Reagents/21069215-Allo-aca/
https://pubmed.ncbi.nlm.nih.gov/24366600/
https://pubmed.ncbi.nlm.nih.gov/24366600/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12418216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols for Allo-aca in Cell
Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12418216#how-to-dissolve-and-prepare-allo-aca-for-
cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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